5-Chloro-6-(3-chlorophenyl)pyridazin-3(2H)-one

• IUPAC Name: 4-chloro-3-(3-chlorophenyl)-1H-pyridazin-6-one
• InChI: InChI=1S/C10H6Cl2N2O/c11-7-3-1-2-6(4-7)10-8(12)5-9(15)13-14-10/h1-5H,(H,13,15)
• InChI Key: UQAHTZKJQBMATM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NNC(=O)C=C2Cl
• Molecular Formula: C10H6Cl2N2O
• DSSTOX Substance ID: DTXSID40375441
• Molecular Weight: 241.07 g/mol
• CAS No.: 886497-43-4

Description

5-Chloro-6-(3-chlorophenyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C10H6Cl2N2O and its molecular weight is 241.07 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Derivatives and Their Activities

• Anticonvulsant and Immunosuppressive Properties: Derivatives of 5-Chloro-6-(3-chlorophenyl)pyridazin-3(2H)-one exhibit notable anticonvulsant and immunosuppressive activities. For example, compounds 5, 9, and 16 display anticonvulsant activity, while compounds 6, 7, 11-13, and 20 possess immunosuppressive activity (Zabska & Jakóbiec, 1984).

Chemical Properties and Synthesis

• Synthesis of Novel Derivatives: Innovative methods have been developed for synthesizing new derivatives of this compound, providing a diverse range of compounds for further investigation (Zabska & Jakóbiec, 1984).

Applications in Material Science

• Corrosion Inhibition: Derivatives of this compound, such as 5-[(2-chlorophenyl)(hydroxy)methyl]-6-methyl pyridazin-3(2H)-one, have been studied for their inhibitory effect on copper corrosion in nitric acid, demonstrating potential applications in material science (Zarrouk et al., 2012).

Structural and Molecular Analysis

• Crystal Structure Analysis: The crystal structure of derivatives, such as 4-(2,6-dichlorobenzyl)-6-[(E)-2-phenylethenyl]pyridazin-3(2H)-one, has been analyzed, contributing to a deeper understanding of molecular geometry and intermolecular interactions (Daoui et al., 2021).

Photophysical Studies

• Dipole Moment Estimation: Studies on the dipole moments of newly synthesized pyridazin-3(2H)-one derivatives in different solvents have been conducted, offering insights into their photophysical properties (Desai et al., 2016).

Pharmaceutical Research

• Platelet Aggregation Inhibition

  Some 3(2H)-pyridazinones with amino groups at the 5-position, derived from this compound, have been explored as potential platelet aggregation inhibitors (Estevez, Raviña & Sotelo, 1998).

• Anticonvulsant and Muscle Relaxant Activities

  Certain derivatives have shown promising results in anticonvulsant and muscle relaxant activities, providing a pathway for the development of new pharmaceuticals (Sharma et al., 2013).

Agricultural Research

• Insecticidal Activity: N-substituted derivatives have exhibited significant insecticidal activities against Plutella xylostella, with potential applications in agriculture (Wu et al., 2012).

Further Applications

• Anticancer, Antiangiogenic, and Antioxidant Agents: Some derivatives have been synthesized and evaluated for their anticancer, antiangiogenic, and antioxidant properties, highlighting their potential in medical research (Kamble et al., 2015).